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Compound of Interest

Compound Name: Ecopipam hydrobromide

Cat. No.: B1145762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ecopipam hydrobromide (also known as SCH 39166 hydrobromide) is a potent and selective

antagonist of the dopamine D1/D5 receptors.[1] With high affinity for these receptors (Ki values

of 1.2 nM and 2.0 nM for D1 and D5, respectively), it demonstrates significant selectivity over

other dopamine receptor subtypes and serotonin receptors.[1] This selectivity makes Ecopipam

a valuable tool for in vitro studies investigating the role of D1/D5 receptor signaling in various

cellular processes. These application notes provide a detailed protocol for the proper

dissolution and handling of Ecopipam hydrobromide for use in cell culture experiments.
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Property Value Source

Molecular Formula C₁₉H₂₁BrClNO [2]

Molecular Weight 394.73 g/mol [2]

Solubility
Soluble in DMSO (up to 100

mM)

Storage (Solid)
-20°C, sealed, away from

moisture
[2]

Storage (in DMSO)
-80°C for up to 6 months;

-20°C for up to 1 month
[2][3]

Experimental Protocols
Preparation of Ecopipam Hydrobromide Stock Solution
(10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of Ecopipam hydrobromide
in dimethyl sulfoxide (DMSO).

Materials:

Ecopipam hydrobromide powder

Anhydrous/sterile Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination of your cell cultures.
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Weighing: Accurately weigh the desired amount of Ecopipam hydrobromide powder. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 3.947 mg of

Ecopipam hydrobromide (Molecular Weight = 394.73 g/mol ).

Dissolution:

Add the weighed Ecopipam hydrobromide to a sterile microcentrifuge tube.

Add the calculated volume of DMSO to achieve a 10 mM concentration. For 3.947 mg,

add 1 mL of DMSO.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a 37°C water bath can aid dissolution if necessary.[4]

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This prevents repeated freeze-thaw cycles which can degrade the compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[2][3]

Dilution of Ecopipam Hydrobromide Stock Solution for
Cell Culture
This protocol details the dilution of the 10 mM DMSO stock solution into cell culture medium to

achieve the desired final working concentration. It is crucial to maintain a low final

concentration of DMSO to avoid cytotoxicity. Most cell lines can tolerate DMSO concentrations

up to 0.5%, but it is recommended to keep it at or below 0.1% if possible.[5][6][7] A vehicle

control (medium with the same final concentration of DMSO) should always be included in your

experiments.

Materials:

10 mM Ecopipam hydrobromide stock solution in DMSO

Pre-warmed, complete cell culture medium
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Sterile tubes for dilution

Calibrated pipettes

Procedure:

Determine Final Concentrations: Decide on the final concentrations of Ecopipam
hydrobromide and DMSO for your experiment. For this example, we will prepare a 10 µM

working solution with a final DMSO concentration of 0.1%.

Intermediate Dilution (optional but recommended): To avoid precipitation and ensure

accurate pipetting of small volumes, a serial dilution approach is recommended.[3]

Prepare an intermediate dilution of the 10 mM stock solution in sterile cell culture medium.

For example, dilute the 10 mM stock 1:100 in medium to get a 100 µM solution (with 1%

DMSO).

Final Dilution:

Add the appropriate volume of the intermediate solution to your final volume of cell culture

medium. To achieve a 10 µM final concentration from a 100 µM intermediate, you would

perform a 1:10 dilution. For example, add 1 mL of the 100 µM intermediate solution to 9

mL of fresh medium. The final DMSO concentration will be 0.1%.

Alternatively, to directly prepare a 10 µM working solution from the 10 mM stock, you

would perform a 1:1000 dilution. For example, add 10 µL of the 10 mM stock to 10 mL of

cell culture medium. This will result in a final DMSO concentration of 0.1%.

Mixing and Application: Gently mix the final working solution by inverting the tube or pipetting

up and down. Add the solution to your cell cultures.

Stability Note: The stability of Ecopipam hydrobromide in aqueous cell culture medium at

37°C for extended periods has not been extensively reported. It is recommended to prepare

fresh working solutions for each experiment.[4]
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Experimental Workflow for Ecopipam Hydrobromide
Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Weigh Ecopipam
Hydrobromide Powder

Dissolve in 100% DMSO
(e.g., to 10 mM)

Vortex/Warm to
Completely Dissolve

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C

Thaw Stock Aliquot

For Experiment

Perform Intermediate Dilution
in Cell Culture Medium

(Optional)

Perform Final Dilution in
Pre-warmed Cell Culture Medium

Add to Cell Culture
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Click to download full resolution via product page

Caption: Workflow for preparing Ecopipam hydrobromide solutions.

Signaling Pathway of Dopamine D1/D5 Receptor
Antagonism by Ecopipam
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. medchemexpress.cn [medchemexpress.cn]

4. selleckchem.com [selleckchem.com]

5. lifetein.com [lifetein.com]

6. researchgate.net [researchgate.net]

7. Effect of DMSO Concentration, Cell Density and Needle Gauge on the Viability of
Cryopreserved Cells in Three Dimensional Hyaluronan Hydrogel - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Ecopipam
Hydrobromide in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1145762#protocol-for-dissolving-ecopipam-
hydrobromide-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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